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An Objective Comparison of 4-Fluorocinnamic Acid and Cinnamic Acid for Researchers

Introduction

Cinnamic acid, a naturally occurring aromatic carboxylic acid, and its fluorinated analog, 4-
Fluorocinnamic acid, are pivotal compounds in medicinal chemistry and materials science.[1]
[2][3] Cinnamic acid is found in various plants and is known for its role in the biosynthesis of
many natural products, as well as its applications in the flavor, fragrance, and pharmaceutical
industries.[2][4][5] The strategic addition of a fluorine atom to the cinnamic acid scaffold,
creating 4-Fluorocinnamic acid, significantly alters its physicochemical and biological
properties.[6] This modification can enhance metabolic stability, cell permeability, and overall
biological potency, making it a compound of great interest for drug development.[6][7]

This guide provides a detailed comparative analysis of these two compounds, supported by
experimental data, to assist researchers, scientists, and drug development professionals in
their work.

Data Presentation: Physicochemical Properties

The introduction of a highly electronegative fluorine atom at the para-position of the phenyl ring
in cinnamic acid induces notable changes in its physical and chemical characteristics.
Fluorine's electron-withdrawing effect can influence acidity (pKa) and lipophilicity (logP), which
are critical parameters for predicting a drug's behavior in a biological system.[6]
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Property Cinnamic Acid 4-Fluorocinnamic Acid
E)-3-Phenylprop-2-enoic E)-3-(4-fluorophenyl)prop-2-

IUPAC Name B ylprop (B)-3( phenyl)prop
acid[4] enoic acid[8]

CAS Number 140-10-3[4] 459-32-5[9]

Molecular Formula CoHsO2[4] CoH7FO2[9][10]

Molecular Weight 148.16 g/mol [4] 166.15 g/mol [3][10]

White to off-white crystalline White to off-white crystalline
Appearance .

powder[4] solid/powder[3][9][10]
Melting Point 132 — 136 °C[1][4][11] 207 - 211 °C[3][12]
Boiling Point 300 °C[4][13] 302.6 °C at 760 mmHg[10]

Water Solubility

Slightly soluble (0.4 g/L at
25°C)[2][4][13]

Limited / Slightly soluble[9][10]

Organic Solvents

Soluble in ethanol, acetone,
ether[4][13]

Soluble in ethanol, methanol,
DMSOI[9][10]

Acidity (pKa)

4.44[2][6]

4.43 (Predicted)[6] / 3.99[10]

Lipophilicity (logP)

2.13[6]

1.92 (Calculated)[6][14]

Comparative Biological Activity

Fluorination is a key strategy in medicinal chemistry to enhance the biological activity of a lead
compound.[6] In the case of cinnamic acid, the addition of fluorine has been shown to modulate
its antimicrobial and anti-inflammatory properties.[6] Cinnamic acid and its derivatives are
known to possess antioxidant, antimicrobial, anticancer, and anti-inflammatory properties.[5][7]
[11] Fluorination can enhance this activity; for instance, derivatives of 4-fluorocinnamic acid
have demonstrated improved anti-tuberculosis activity when compared to the parent cinnamic
acid.[6]
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Biological Activity

Cinnamic Acid

4-Fluorocinnamic
Acid & Derivatives

Key Findings

Antimicrobial

MIC >5 mM (Various

Enhanced activity,

particularly against

The presence of an
electron-withdrawing
group like fluorine on

the phenyl ring

Bacteria)[7] Mycobacterium
) generally favors
tuberculosis[5][6] o ]
significant anti-TB
activity.[5]
Fluorination can
Inhibits pro- Investigated as enhance potency and
Anti-inflammatory inflammatory potential COX selectivity for

mediators[7]

inhibitors[6]

cyclooxygenase
(COX) enzymes.[6]

Serves as a key

Fluorine substitutions
can enhance

metabolic stability and

] IC50:1-4.5mM ) ) cell permeability,
Anticancer ) ) intermediate for ] ]
(Various cell lines)[7] ] which are desirable
anticancer agents[3] ]
properties for
anticancer drug
candidates.[7]
Visualizations

Logical Workflow for Comparative Analysis

The following diagram illustrates a standard workflow for the comparative evaluation of

cinnamic acid and its fluorinated analog. This process ensures a comprehensive analysis of

their properties and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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